Cas no 195442-55-8 (4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone)

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone is a modified pteridone derivative with a 2-deoxyribofuranosyl substitution at the 8-position. This structural feature enhances its potential as a nucleoside analog, making it relevant for biochemical and pharmaceutical research. The presence of the amino and methyl groups at the 4- and 6-positions, respectively, contributes to its stability and reactivity in synthetic applications. Its unique scaffold may serve as a precursor for developing novel enzyme inhibitors or probes for nucleic acid interactions. The compound’s compatibility with nucleoside-based chemistry underscores its utility in studying DNA/RNA modifications and related biological processes.

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone structure

195442-55-8 structure

Product Name:4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone

CAS No:195442-55-8

MF:C₁₂H₁₅N₅O₄

MW:293.278601884842

CID:825141

PubChem ID:9882549

Update Time:2025-05-27

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Chemical and Physical Properties

Names and Identifiers

- 4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-B-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 4-Amino-6-methyl-8-(2-deoxy-Beta-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-SS-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 6MAP
- 4-Amino-6-methyl-8-(2-deoxy--D-ribofuranosyl)-7(8H)-pteridone
- 4-AMino-8-(2-deoxy-β-D-erythro-pentofuranosyl)-6-Methyl-7(8H)-pteridinone
- SCHEMBL6428579
- DB-229057
- 4-Amino-6-methyl-8-(2-deoxy-?-D-ribofuranosyl)-7(8H)-pteridone
- 195442-55-8
- 4-Amino-8-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylpteridin-7-one
- 4-Amino-8-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-methylpteridin-7(8H)-one
- Inchi： 1S/C12H15N5O4/c1-5-12(20)17(8-2-6(19)7(3-18)21-8)11-9(16-5)10(13)14-4-15-11/h4,6-8,18-19H,2-3H2,1H3,(H2,13,14,15)/t6-,7+,8+/m0/s1
- InChI Key： MHIOPDSMXLCBHH-XLPZGREQSA-N
- SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(C(C)=NC2C(N)=NC=NC1=2)=O)O

Computed Properties

Exact Mass: 293.11200
Monoisotopic Mass: 293.11240398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 134Å²

Experimental Properties

Density: 1.8±0.1 g/cm3
Melting Point: >190°C dec.
Boiling Point: 644.4±65.0 °C at 760 mmHg
Flash Point: 343.5±34.3 °C
PSA: 136.38000
LogP: -0.70100
Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A615680-5mg	4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone	195442-55-8	5mg	$ 178.00	2023-04-19
TRC	A615680-50mg	4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone	195442-55-8	50mg	$ 1372.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-206820-5 mg	4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone,	195442-55-8	5mg	￥2482.00	2023-06-01
SHENG KE LU SI SHENG WU JI SHU	sc-206820-5mg	4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone,	195442-55-8	5mg	￥2482.00	2023-09-05